5-Bromo-4-(difluoromethyl)-2-fluorophenol

• IUPAC Name: 5-bromo-4-(difluoromethyl)-2-fluorophenol
• InChI: InChI=1S/C7H4BrF3O/c8-4-2-6(12)5(9)1-3(4)7(10)11/h1-2,7,12H
• InChI Key: QORVRLUNTDJPJP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)O)Br)C(F)F
• Molecular Formula: C7H4BrF3O
• Molecular Weight: 241.00 g/mol

Description

5-Bromo-4-(difluoromethyl)-2-fluorophenol (5-Br-4-DFMFP) is a fluorinated phenol compound that has been widely studied for its various biological and chemical properties. It is a colorless, water-soluble compound that is commonly used as a reagent in organic synthesis. 5-Br-4-DFMFP has been studied for its potential applications in a variety of scientific fields, including medicinal chemistry, analytical chemistry, and biochemistry.

Scientific Research Applications

5-Bromo-4-(difluoromethyl)-2-fluorophenol has been used in a variety of scientific research applications, including medicinal chemistry, analytical chemistry, and biochemistry. In medicinal chemistry, 5-Bromo-4-(difluoromethyl)-2-fluorophenol has been used as a reagent in the synthesis of various pharmaceuticals, such as non-steroidal anti-inflammatory drugs and inhibitors of the enzyme dihydrofolate reductase. In analytical chemistry, 5-Bromo-4-(difluoromethyl)-2-fluorophenol has been used as a reagent in the synthesis of various fluorescent dyes, such as fluorescein and rhodamine. In biochemistry, 5-Bromo-4-(difluoromethyl)-2-fluorophenol has been used as a reagent in the synthesis of various enzymes, such as proteases and phosphatases.

Mechanism Of Action

The mechanism of action of 5-Bromo-4-(difluoromethyl)-2-fluorophenol is not fully understood, but it is believed to involve the formation of a bromonium ion intermediate. The bromonium ion intermediate is believed to be formed through the reaction of the bromine atom with the π-bond of the 4-fluorophenol molecule. The bromonium ion intermediate is then believed to react with the difluoromethylating agent to form the 5-Bromo-4-(difluoromethyl)-2-fluorophenol molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Bromo-4-(difluoromethyl)-2-fluorophenol are not fully understood, but it is believed to have a variety of effects on the body. It is believed to inhibit the enzyme dihydrofolate reductase, which is involved in the synthesis of nucleic acids. It is also believed to inhibit the enzyme protease, which is involved in the breakdown of proteins. In addition, 5-Bromo-4-(difluoromethyl)-2-fluorophenol is believed to have anti-inflammatory and antioxidant properties.

Advantages And Limitations For Lab Experiments

5-Bromo-4-(difluoromethyl)-2-fluorophenol is a useful reagent for laboratory experiments, as it is relatively easy to synthesize and is readily available. It is also relatively stable, making it suitable for use in a variety of experiments. However, it is important to note that 5-Bromo-4-(difluoromethyl)-2-fluorophenol is a highly toxic compound and should be handled with care. In addition, it is important to note that 5-Bromo-4-(difluoromethyl)-2-fluorophenol is not suitable for use in experiments involving humans or animals.

Future Directions

There are a variety of potential future directions for the study of 5-Bromo-4-(difluoromethyl)-2-fluorophenol. One potential future direction is to further investigate its potential applications in medicinal chemistry, such as the synthesis of new pharmaceuticals and inhibitors of the enzyme dihydrofolate reductase. Another potential future direction is to further investigate its potential applications in analytical chemistry, such as the synthesis of new fluorescent dyes. A third potential future direction is to further investigate its potential applications in biochemistry, such